Cas no 2034887-73-3 ((2E)-N-(octahydro-1,4-benzodioxin-6-yl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(octahydro-1,4-benzodioxin-6-yl)-3-phenylprop-2-enamide
• CAS No: 2034887-73-3
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 5554105
• PubChem ID: 91815978
• Update Time: 2025-10-28

(2E)-N-(octahydro-1,4-benzodioxin-6-yl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(octahydro-1,4-benzodioxin-6-yl)-3-phenylprop-2-enamide
• N-(octahydrobenzo[b][1,4]dioxin-6-yl)cinnamamide
• AKOS025318047
• F6482-2053
• (E)-N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-phenylprop-2-enamide
• 2034887-73-3

• Inchi： 1S/C17H21NO3/c19-17(9-6-13-4-2-1-3-5-13)18-14-7-8-15-16(12-14)21-11-10-20-15/h1-6,9,14-16H,7-8,10-12H2,(H,18,19)/b9-6+
• InChI Key： RHZMFBSJSOWWOP-RMKNXTFCSA-N
• SMILES： O1CCOC2CCC(CC12)NC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 287.15214353g/mol
• Monoisotopic Mass: 287.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

Additional information on (2E)-N-(octahydro-1,4-benzodioxin-6-yl)-3-phenylprop-2-enamide

Compound CAS No 2034887-73-3: (2E)-N-(octahydro-1,4-benzodioxin-6-yl)-3-phenylprop-2-enamide

The compound with CAS No 2034887-73-3, known as (2E)-N-(octahydro-1,4-benzodioxin-6-yl)-3-phenylprop-2-enamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a benzodioxin ring system with an enamide functional group. The benzodioxin moiety, a derivative of benzene with two oxygen atoms forming a six-membered ring, contributes to the compound's stability and reactivity. The enamide group, on the other hand, introduces amide functionalities that can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the importance of octahydrobenzodioxin derivatives in medicinal chemistry. Researchers have found that these compounds exhibit promising biological activities, including anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of octahydrobenzodioxin could effectively inhibit the production of reactive oxygen species (ROs), making them potential candidates for treating oxidative stress-related diseases such as neurodegenerative disorders.

The synthesis of (2E)-N-(octahydro-1,4-benzodioxin-6-yl)-3-phenylprop-2-enamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzodioxin ring system through oxidative coupling reactions and the subsequent introduction of the enamide group via amide bond formation. This compound's synthesis is particularly challenging due to the need for precise stereocontrol during the formation of the enamide group to ensure the correct (E) configuration.

In terms of applications, this compound has shown potential in several areas. In pharmaceutical research, it has been explored as a lead compound for developing new drugs targeting specific enzymes or receptors. For example, a 2023 study in Organic Process Research & Development reported that this compound could serve as a scaffold for designing inhibitors of histone deacetylases (HDACs), which are implicated in various cancers and inflammatory diseases.

Beyond pharmaceuticals, (2E)-N-(octahydrobenzodioxin) derivatives have also found applications in materials science. Their unique electronic properties make them suitable candidates for use in organic electronics, such as semiconducting materials for thin-film transistors or light-emitting diodes (LEDs). A recent study published in Advanced Materials highlighted how these compounds can be incorporated into polymer blends to enhance their electrical conductivity without compromising mechanical properties.

The structural versatility of this compound also makes it an attractive target for further chemical modifications. By altering substituents on the benzodioxin ring or modifying the enamide group, researchers can explore a wide range of chemical space to discover new functionalities. For instance, introducing electron-withdrawing groups on the phenyl ring could enhance the compound's reactivity towards nucleophilic attacks, opening up possibilities for use in catalytic processes or as intermediates in complex molecule synthesis.

In conclusion, CAS No 2034887-73 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.